2-Butoxy-4-methylpyrimidine-5-carboxylic acid

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-butoxy-4-methylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C10H14N2O3/c1-3-4-5-15-10-11-6-8(9(13)14)7(2)12-10/h6H,3-5H2,1-2H3,(H,13,14)
• InChI Key: BHBWFMMMDFNIMT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=NC=C(C(=N1)C)C(=O)O

Description

2-Butoxy-4-methylpyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 1.5 ml of butanol, 0.72 g (11 mmol) of 85.5% potassium hydroxide powder was suspended, followed by drop-wise adding, under ice-cooling, a 1.5 ml of butanol solution dissolving with 1.22 g (5.0 mmol) of ethyl 2-methansulfonyl-4-methylpyrimidine-5-carboxylate. After the end of the drop-wise addition, the solution was stirred at room temperature for 3 hours. To the reaction liquid, 50 ml of water was added, and the water layer was washed with diisopropyl ether, followed by adding 10% hydrochloric acid to make acidic, and extracting with ethyl acetate. The organic layer was washed with water and a saturated saline solution in this order, and dried over anhydrous magnesium sulfate. The solution was concentrated under reduced pressure to obtain 0.87 g (yield: 83%) of 2-butoxy-4-methylpyrimidine-5-carboxylic acid.

Synthesis routes and methods II

Procedure details

To 50 ml of acetone, 10.0 g (42 mmol) of ethyl 2-butoxy-4-methylpyrimidine-5-carboxylate was dissolved, followed by adding 50 ml of water, then adding drop-wise 13.4 g (84 mmol) of a 25% sodium hydroxide aqueous solution, and stirring at room temperature for 1 hour. The reaction liquid was concentrated at 40° C. under reduced pressure to remove acetone, and 10% hydrochloric acid was added to make acidic. The crystal precipitated was filtered, washed with water and dried to obtain 8.00 g (yield: 91%) of 2-butoxy-4-methylpyrimidine-5-carboxylic acid.